![molecular formula C14H14N2O3S B7575604 3-amino-N-(3-methylsulfonylphenyl)benzamide](/img/structure/B7575604.png)
3-amino-N-(3-methylsulfonylphenyl)benzamide
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Overview
Description
3-amino-N-(3-methylsulfonylphenyl)benzamide, also known as AM966, is a chemical compound that has gained significant interest in scientific research due to its potential applications in the field of neuroscience. AM966 is a selective blocker of the inward rectifier potassium channel, Kir2.3, which plays a crucial role in regulating the excitability of neurons.
Scientific Research Applications
3-amino-N-(3-methylsulfonylphenyl)benzamide has been extensively used in scientific research to study the role of Kir2.3 channels in various physiological and pathological conditions. For instance, this compound has been shown to inhibit the activity of Kir2.3 channels in the brain, leading to an increase in neuronal excitability and synaptic plasticity. This has important implications for the treatment of neurological disorders such as epilepsy, where abnormal neuronal excitability is a hallmark of the disease.
Mechanism of Action
3-amino-N-(3-methylsulfonylphenyl)benzamide acts as a selective blocker of Kir2.3 channels by binding to a specific site on the channel protein. This prevents the flow of potassium ions through the channel, leading to an increase in neuronal excitability. The exact mechanism by which this compound interacts with the channel protein is still not fully understood and requires further investigation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. For instance, it has been shown to increase the frequency and amplitude of miniature excitatory postsynaptic currents in neurons, indicating an increase in synaptic transmission. It has also been shown to enhance long-term potentiation, a process that underlies learning and memory in the brain.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-amino-N-(3-methylsulfonylphenyl)benzamide in lab experiments is its selectivity for Kir2.3 channels, which allows for the specific manipulation of neuronal excitability. However, one limitation of using this compound is its relatively low potency compared to other Kir2.3 channel blockers, which may require higher concentrations of the compound to achieve the desired effects.
Future Directions
There are several future directions for research involving 3-amino-N-(3-methylsulfonylphenyl)benzamide. One direction is to investigate the role of Kir2.3 channels in other neurological disorders such as Parkinson's disease and Alzheimer's disease. Another direction is to develop more potent and selective Kir2.3 channel blockers for therapeutic use. Additionally, the development of new techniques for the delivery of this compound to specific regions of the brain could have important implications for the treatment of neurological disorders.
Synthesis Methods
The synthesis of 3-amino-N-(3-methylsulfonylphenyl)benzamide involves several steps, starting with the reaction of 3-methylsulfonylphenylboronic acid with 3-amino-4-chlorobenzamide. This is followed by the reduction of the resulting intermediate with sodium borohydride to obtain this compound. The purity of the compound can be improved by recrystallization from ethanol.
properties
IUPAC Name |
3-amino-N-(3-methylsulfonylphenyl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O3S/c1-20(18,19)13-7-3-6-12(9-13)16-14(17)10-4-2-5-11(15)8-10/h2-9H,15H2,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WEYXBMVLGMQYJE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=CC(=C1)NC(=O)C2=CC(=CC=C2)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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